4-(4-Fluorophenyl)thiophene-2-carboxylic acid
Overview
Description
“4-(4-Fluorophenyl)thiophene-2-carboxylic acid” is a chemical compound with the CAS Number: 918487-47-5 . It has a molecular weight of 223.25 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H8FO2S/c12-9-3-1-7(2-4-9)8-5-10(11(13)14)15-6-8/h1-6,15H,(H,13,14) . This indicates the presence of fluorine, oxygen, sulfur, and carbon atoms in the compound.It should be stored at a temperature between 28 C . The molecular weight of the compound is 222.24 g/mol . The melting point is between 251 and 253 °C .
Scientific Research Applications
Pharmaceutical Research
4-(4-Fluorophenyl)thiophene-2-carboxylic acid: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its fluorinated phenyl group can interact with biological systems, potentially leading to the development of new medications. For instance, it could be used in the design of novel anti-inflammatory drugs due to its structural similarity to known anti-inflammatory agents .
Material Science
In material science, this compound could be explored for the creation of organic semiconductors. The thiophene ring provides a conjugated system that can facilitate electron transport, which is essential for the development of organic light-emitting diodes (OLEDs) and other electronic devices .
Agrochemical Development
The compound’s structural features may be beneficial in the development of new agrochemicals. Its ability to act as a building block for more complex molecules means it could be used to synthesize herbicides or pesticides with improved efficacy and reduced environmental impact .
Catalysis
4-(4-Fluorophenyl)thiophene-2-carboxylic acid: can serve as a ligand in catalytic systems. Its potential to coordinate with metals could lead to the development of new catalysts for use in organic synthesis, such as in cross-coupling reactions .
Analytical Chemistry
This compound can be used as a standard or reference material in chromatography and mass spectrometry. Its unique mass and retention properties make it suitable for calibrating instruments and validating analytical methods .
Chemical Synthesis
In synthetic chemistry, it can be employed in the functionalization of thiophenes, which is a crucial step in the synthesis of more complex molecules. It can undergo various reactions, including halogenation, Suzuki coupling, and nucleophilic substitution, to yield a wide range of derivatives .
Biological Studies
The fluorophenyl group in 4-(4-Fluorophenyl)thiophene-2-carboxylic acid can be used to study protein-ligand interactions. It can act as a fluorescent probe to investigate the binding sites and conformational changes in proteins .
Environmental Science
Lastly, this compound could be investigated for its environmental fate and transport. Understanding its degradation pathways and persistence in the environment is crucial for assessing its potential impact on ecosystems .
Safety and Hazards
properties
IUPAC Name |
4-(4-fluorophenyl)thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FO2S/c12-9-3-1-7(2-4-9)8-5-10(11(13)14)15-6-8/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMVWJNPEKUCHOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC(=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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